Cas no 1849271-17-5 (2-ethyl-4-ethynyl-1,3-thiazole)

• Product Name: 2-ethyl-4-ethynyl-1,3-thiazole
• CAS No: 1849271-17-5
• MF: C₇H₇NS
• MW: 137.202180147171
• MDL: MFCD30151910
• CID: 5683147
• PubChem ID: 130511843
• Update Time: 2025-06-10

2-ethyl-4-ethynyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-ethynyl-1,3-thiazole
• Thiazole, 2-ethyl-4-ethynyl-
• EN300-2535217
• 1849271-17-5

• MDL： MFCD30151910
• Inchi： 1S/C7H7NS/c1-3-6-5-9-7(4-2)8-6/h1,5H,4H2,2H3
• InChI Key： UEMLRRIQXXODDP-UHFFFAOYSA-N
• SMILES： S1C=C(C#C)N=C1CC

Computed Properties

• Exact Mass: 137.02992040g/mol
• Monoisotopic Mass: 137.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 202.6±13.0 °C(Predicted)
• pka: 1.40±0.10(Predicted)

Additional information on 2-ethyl-4-ethynyl-1,3-thiazole

Professional Introduction to 2-ethyl-4-ethynyl-1,3-thiazole (CAS No. 1849271-17-5)

2-ethyl-4-ethynyl-1,3-thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1849271-17-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of biological functions and utility in medicinal chemistry. The presence of both ethyl and ethynyl substituents in its molecular framework introduces distinct reactivity and functionalization possibilities, making it a valuable scaffold for further chemical derivatization and exploration.

The molecular structure of 2-ethyl-4-ethynyl-1,3-thiazole consists of a five-membered ring containing sulfur and nitrogen atoms, with an ethyl group attached at the 2-position and an ethynyl (acetylenic) group at the 4-position. This configuration endows the compound with a high degree of versatility, enabling it to interact with various biological targets through multiple mechanisms. The thiazole core is known to be a privileged structure in drug discovery, frequently appearing in molecules with demonstrated pharmacological effects ranging from antimicrobial to anticancer properties.

In recent years, there has been a surge in research focused on thiazole derivatives due to their remarkable pharmacological profile. The ethynyl substituent, in particular, has been extensively studied for its ability to participate in diverse chemical reactions, such as metal-catalyzed coupling reactions, which are pivotal in the synthesis of complex drug molecules. This reactivity has made 2-ethyl-4-ethynyl-1,3-thiazole a promising candidate for further development into novel therapeutic agents.

One of the most compelling aspects of 2-ethyl-4-ethynyl-1,3-thiazole is its potential as a lead compound for drug discovery. Researchers have leveraged its structural features to design derivatives with enhanced biological activity. For instance, studies have shown that modifications at the 2- and 4-position can significantly influence the compound's interaction with biological targets. The ethyl group at the 2-position contributes to steric hindrance and lipophilicity, while the ethynyl group facilitates further functionalization through cross-coupling reactions, allowing for the introduction of additional pharmacophores.

Recent advancements in synthetic methodologies have enabled more efficient access to complex derivatives of 2-ethyl-4-ethynyl-1,3-thiazole. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck, and Sonogashira couplings), have been particularly instrumental in constructing intricate molecular architectures. These techniques have not only improved yield but also allowed for greater structural diversity, opening new avenues for exploring the pharmacological potential of this scaffold.

The biological activity of 2-ethyl-4-ethynyl-1,3-thiazole has been investigated across various disease models. Preliminary studies suggest that this compound exhibits promising properties in modulating enzyme activity and inhibiting key pathways associated with inflammation and cancer progression. The thiazole core's ability to interact with thiols and other nucleophiles makes it an attractive candidate for designing molecules that can disrupt aberrant signaling pathways in disease states.

In particular, the ethynyl moiety has been explored for its potential in developing photoreactive probes and bioconjugates. Its triple bond can be selectively functionalized to introduce photoactivatable groups or linkers for applications in biochemical assays and drug delivery systems. This functionality opens up exciting possibilities for using 2-ethyl-4-ethynyl-1,3-thiazole as a building block in advanced therapeutic strategies.

The synthesis of 2-ethyl-4-ethynyl-1,3-thiazole itself presents an interesting challenge due to the need to introduce both ethyl and ethynyl groups in a regioselective manner. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in synthetic chemistry have streamlined these processes, making it more feasible to produce this compound on a scalable basis.

From a computational chemistry perspective, virtual screening and molecular docking studies have been employed to identify how 2-ethyl-4-ethynyl-1,3-thiazole interacts with potential biological targets. These studies have provided valuable insights into its binding affinity and mode of action, guiding further optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and prioritize compounds for further validation.

The future prospects of 2-(ethyl)-4-(ethynyl)-1H-thiazole (CAS No: 1849271–17–5) are vast and multifaceted. As our understanding of its chemical reactivity and biological activity grows, so too does its potential as a therapeutic agent or as a key intermediate in more complex drug molecules. The ability to modify its structure through advanced synthetic techniques ensures that it will remain a cornerstone of medicinal chemistry research for years to come.

In conclusion,2-(ethyl)-4-(ethynyl)-1H-thiazole (CAS No: 1849271–17–5) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological properties. Its unique combination of reactivity and functionality makes it an invaluable tool for researchers seeking to develop novel treatments for various diseases. As scientific methodologies continue to evolve,2-(ethyl)-4-(ethynyl)-1H-thiazole (CAS No: 1849271–17–5) is poised to play an increasingly important role in shaping the future of drug discovery.